2-Amino-4-(2-(ethylthio)thiophen-3-yl)-1-(3-nitrophenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile

• CAS No.: 476483-35-9
• Molecular Formula: C22H20N4O3S2
• Molecular Weight: 452.6 g/mol
• IUPAC Name: 2-amino-4-(2-ethylsulfanylthiophen-3-yl)-1-(3-nitrophenyl)-5-oxo-4,6,7,8-tetrahydroquinoline-3-carbonitrile
• InChI: InChI=1S/C22H20N4O3S2/c1-2-30-22-15(9-10-31-22)19-16(12-23)21(24)25(17-7-4-8-18(27)20(17)19)13-5-3-6-14(11-13)26(28)29/h3,5-6,9-11,19H,2,4,7-8,24H2,1H3
• InChI Key: CRSGKIDZAAASLI-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(C=CS1)C2C(=C(N(C3=C2C(=O)CCC3)C4=CC(=CC=C4)[N+](=O)[O-])N)C#N

Description

2-Amino-4-(2-(ethylthio)thiophen-3-yl)-1-(3-nitrophenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile (CAS: 311332-82-8) is a polycyclic heterocyclic compound featuring a hexahydroquinoline core. Its structure includes a 3-nitrophenyl group at position 1, a 2-(ethylthio)thiophen-3-yl substituent at position 4, and a nitrile group at position 2.

Biological Activity

2-Amino-4-(2-(ethylthio)thiophen-3-yl)-1-(3-nitrophenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile is a complex organic compound notable for its diverse biological activities. This article reviews the biological properties of this compound, focusing on its pharmacological potential and mechanisms of action.

Chemical Structure and Properties

The compound features a hexahydroquinoline core with multiple functional groups:

• Amino group : Enhances reactivity and potential for hydrogen bonding.
• Nitrophenyl moiety : Contributes to electron withdrawal, influencing biological interactions.
• Ethylthio-substituted thiophene ring : Increases lipophilicity, potentially enhancing cellular uptake.

The molecular formula is $C_{22}H_{20}N_{4}O_{3}S_{2}$, with a molecular weight of approximately 446.54 g/mol.

Biological Activities

Preliminary studies suggest that 2-Amino-4-(2-(ethylthio)thiophen-3-yl)-1-(3-nitrophenyl)-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile exhibits significant biological activities including:

Anticancer Activity

Research indicates that similar compounds can inhibit cancer cell proliferation. For instance:

• Mechanism : The nitrophenyl group may facilitate interactions with molecular targets involved in apoptosis and oxidative stress pathways.
• Case Study : A derivative demonstrated an IC50 value of 0.06 µM against non-small cell lung cancer cells (NCI-H522) .

Antimicrobial Properties

The compound has shown potential antimicrobial effects against various pathogens:

• Activity Spectrum : Effective against Gram-positive and Gram-negative bacteria.
• Research Findings : Compounds with similar structures exhibited significant inhibition against E. coli and S. aureus .

Anti-inflammatory Effects

The compound's structure suggests possible anti-inflammatory properties:

• Mechanism : Inhibition of pro-inflammatory cytokines may be mediated through specific enzyme pathways.

Synthesis Methods

The synthesis typically involves multi-step chemical reactions:

• Formation of Hexahydroquinoline Core : Starting from appropriate precursors through cyclization reactions.
• Functional Group Modifications : Introduction of the ethylthio group and nitrophenyl moiety via nucleophilic substitutions.

Purification techniques such as recrystallization or chromatography are essential to achieve high purity levels.

Interaction Studies

Understanding the binding affinity of this compound to biological targets is crucial for elucidating its therapeutic potential:

• Techniques Used : Molecular docking studies and enzyme inhibition assays to evaluate interactions with specific proteins involved in cancer progression and inflammation.

Comparative Analysis with Similar Compounds

Compound Name	Structural Features	Biological Activity
Compound A	Nitrophenyl + Thiophene	Anticancer (IC50 = 0.05 µM)
Compound B	Similar core structure	Antimicrobial (E. coli inhibition)
Compound C	Different substitutions	Anti-inflammatory effects

Comparison with Similar Compounds

Key Observations:

• Electron-Withdrawing vs. Electron-Donating Groups: The 3-nitrophenyl group in the target compound (electron-withdrawing) contrasts with the dimethylamino group in 312275-76-6 (electron-donating), altering charge distribution and reactivity .
• Thiophene Modifications : Ethylthio (target compound) vs. methylthio (476483-44-0) substituents affect steric hindrance and sulfur-mediated interactions .

Crystallographic and Conformational Analysis

• Target Compound: Limited crystallographic data are available, but related analogs (e.g., 8-Methyl-2-oxo-4-(thiophen-2-yl)-1,2,5,6,7,8-hexahydroquinoline-3-carbonitrile) reveal chair conformations in the hexahydroquinoline core and planar thiophene rings. Disordered ethylthio groups may complicate crystal packing .
• Chromene Derivatives: Compounds like 2-Amino-4-(4-methylphenyl)-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile () adopt boat conformations, highlighting the impact of core structure on molecular geometry .

Physicochemical Properties

• Solubility : The nitro group in the target compound reduces aqueous solubility compared to methyl-substituted analogs (e.g., 311315-58-9) .
• Melting Points : Halogenated derivatives (e.g., 350699-84-2) exhibit higher melting points (>250°C) due to strong intermolecular halogen bonds .